Disperse Red 97

Specification

• CAS No.: 12223-48-2
• Molecular Formula: C72H60NiO12P4
• Molecular Weight: 0

Introduction

Chemical Identity and Structure

Disperse Red 97 belongs to the class of disperse dyes, which are characterized by their low water solubility and are typically applied in a dispersed form. This compound has specific identifying characteristics that distinguish it from other disperse dyes:

• Chemical Name: Disperse Red 97

• Color Index (C.I.) Number: 11232

• CAS Registry Number: 12223-48-2

• Molecular Formula: C₁₇H₁₆N₆O₅

• Molecular Weight: 384.35

• Molecular Structure: Single azo class

The dye features azo groups (N=N) in its chemical structure, which contribute to its vibrant red coloration and stability during dyeing processes. Disperse Red 97 is synthesized through specific chemical pathways that yield its distinctive molecular arrangement, enabling it to interact effectively with synthetic fiber substrates. The compound contains functional groups that influence its solubility, binding capacity, and colorfastness properties.

Synthesis and Manufacturing

The synthesis of Disperse Red 97 involves precise chemical reactions that form the foundation of its molecular structure. The primary manufacturing method involves:

• Diazonium salt formation using 2,4-Dinitrobenzenamine

• Coupling reaction with N-(2-cyanoethyl)-N-(2-hydroxyethyl)benzeneamine

This azo coupling reaction is fundamental to creating the characteristic chemical bonds within the dye molecule. The process requires controlled conditions to ensure proper formation of the azo linkages and subsequent purification to achieve the desired dye specifications. Manufacturing techniques may vary slightly among producers, but the core chemical principles remain consistent to maintain the specific properties that define Disperse Red 97.

Applications in Textile Industry

Disperse Red 97 finds its primary utility in the textile sector, where it is employed for coloring various synthetic materials. Its specific applications include:

• Dyeing polyester fibers

• Coloration of acrylic materials

• Application to polyamide (nylon) fibers

• Use in acetic acid dyeing processes

The dye's chemical composition makes it particularly suitable for synthetic fibers that have hydrophobic characteristics. Unlike water-soluble dyes, Disperse Red 97 penetrates these materials effectively during high-temperature dyeing processes, forming non-ionic bonds with the fiber substrate. This results in colorations that demonstrate significant resistance to washing, light exposure, and other environmental factors.

Performance Characteristics

The effectiveness of Disperse Red 97 in textile applications is measured through standardized tests that evaluate its resistance to various conditions. These tests assess how well the dye maintains its color intensity and prevents staining under different environmental stressors.

Table 1: Fastness Properties of Disperse Red 97 (ISO Standards)

Performance Characteristic	Rating
Ironing Fastness (Fading)	4
Ironing Fastness (Stain)	3-4
Light Fastness	6
Perspiration Fastness (Fading)	5
Perspiration Fastness (Stain)	5
Washing Fastness (Fading)	4
Washing Fastness (Stain)	5

These ratings indicate excellent performance across multiple parameters, with particularly strong resistance to light exposure (rating of 6) and perspiration (ratings of 5). These characteristics make Disperse Red 97 suitable for applications requiring durable coloration that maintains its integrity under challenging conditions.

Disperse Dye	Key Structural Components	Potential Health Considerations
Disperse Red 97	2,4-Dinitrobenzenamine components	Limited specific data available
Disperse Red 1	Contains ethanol and nitro groups	Potential skin sensitizer
Disperse Red 9	Anthraquinone-based structure	Different degradation pathway than azo dyes
Disperse Red 17	Subject to toxicological evaluation by EU authorities	Under regulatory review

Comparison with Related Disperse Dyes

Disperse Red 97 shares structural similarities with several other disperse dyes, yet possesses unique characteristics that distinguish it from related compounds. The following table outlines key differences among several disperse red dyes:

Table 3: Comparative Analysis of Selected Disperse Red Dyes

Property	Disperse Red 97	Disperse Red 9	Disperse Red 1
Chemical Class	Azo	Anthraquinone	Azo
Molecular Formula	C₁₇H₁₆N₆O₅	C₁₅H₁₁NO₂	C₁₆H₁₈N₄O₃
Molecular Weight	384.35	237.25	Not specified in sources
Water Solubility	Low	73.55 μg/L (25°C)	Not specified in sources
Primary Applications	Polyester, acrylic, polyamide fibers	Polyester, polyamide, acrylic fibers	Synthetic fibers
Manufacturing Method	2,4-Dinitrobenzenamine diazo coupling	From 1-chloroanthraquinone or anthraquinone-1-sulfonic acid	Not specified in sources

This comparison illustrates the chemical diversity within the disperse red dye category, with variations in molecular structure yielding different performance characteristics and applications.